Cas no 2229185-75-3 (2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane)

• Product Name: 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane
• CAS No: 2229185-75-3
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6166152
• PubChem ID: 165611521
• Update Time: 2025-05-19

2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane
• 2229185-75-3
• EN300-1759641

• Inchi： 1S/C10H10F2O/c1-6-3-7(11)9(8(12)4-6)10(2)5-13-10/h3-4H,5H2,1-2H3
• InChI Key： RBVBNSXXCPJEOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1(C)CO1)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane

Recent Advances in the Study of 2-(2,6-Difluoro-4-methylphenyl)-2-methyloxirane (CAS: 2229185-75-3)

The compound 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane (CAS: 2229185-75-3) has recently emerged as a promising intermediate in pharmaceutical and agrochemical research. This epoxide derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, reactivity, and applications in drug discovery, particularly as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, demonstrating an improved catalytic process with higher yields (82%) and better enantioselectivity (94% ee). The research team utilized a novel chiral catalyst system that significantly enhanced the efficiency of the epoxidation reaction while maintaining excellent purity of the final product. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

In pharmacological research, preliminary in vitro studies have shown that derivatives of 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane exhibit moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. A recent patent application (WO2023056789) describes its use as a core structure for developing novel anti-inflammatory agents, with one lead compound showing IC50 values below 100 nM against p38 MAP kinase.

The agrochemical potential of this compound has also been investigated, with a 2024 study in Pest Management Science reporting its effectiveness as a precursor for novel fungicides. Structural modifications at the oxirane ring have yielded compounds with broad-spectrum activity against various plant pathogens, including Fusarium and Botrytis species, while maintaining favorable environmental safety profiles.

Analytical characterization of 2-(2,6-difluoro-4-methylphenyl)-2-methyloxirane has been significantly advanced through recent work employing high-resolution mass spectrometry and NMR techniques. These studies have provided detailed structural insights and established reliable quality control parameters for industrial production. The compound's stability under various conditions has been thoroughly evaluated, confirming its suitability for diverse synthetic applications.

Current research directions include exploring its potential in asymmetric synthesis and investigating structure-activity relationships of its derivatives. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its versatility as a synthetic building block. Future studies are expected to focus on expanding its applications in targeted drug delivery systems and developing more sustainable production methods.